4-chloro-6-[(4,6-dimethylpyrimidin-2-yl)thio]-N-ethyl-1,3,5-triazin-2-amine

• IUPAC Name: 4-chloro-6-(4,6-dimethylpyrimidin-2-yl)sulfanyl-N-ethyl-1,3,5-triazin-2-amine
• InChI: InChI=1S/C11H13ClN6S/c1-4-13-9-16-8(12)17-11(18-9)19-10-14-6(2)5-7(3)15-10/h5H,4H2,1-3H3,(H,13,16,17,18)
• InChI Key: OBMHBKARSUYTAO-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=NC(=N1)Cl)SC2=NC(=CC(=N2)C)C
• Molecular Formula: C11H13ClN6S
• Molecular Weight: 296.78 g/mol

Description

4-chloro-6-[(4,6-dimethylpyrimidin-2-yl)thio]-N-ethyl-1,3,5-triazin-2-amine is a chemical compound that has been widely used in scientific research applications. This compound belongs to the family of triazine herbicides and is commonly referred to as 'metribuzin.' Metribuzin has a broad spectrum of activity and is used to control weeds in various crops, such as soybeans, potatoes, and corn.

Mechanism of Action

Metribuzin inhibits the photosynthetic electron transport chain by binding to the D1 protein of photosystem II. This leads to the production of reactive oxygen species, which ultimately leads to the destruction of the photosystem II complex. As a result, photosynthesis is inhibited, and the plant is unable to produce energy, leading to its death.
Biochemical and Physiological Effects:
Metribuzin has been shown to have various biochemical and physiological effects on plants. It causes chlorosis, stunting, and necrosis of the plant, leading to reduced growth and yield. Metribuzin also affects the activity of various enzymes involved in plant metabolism, leading to alterations in the plant's biochemical pathways.

Advantages and Limitations for Lab Experiments

Metribuzin has several advantages for lab experiments. It is readily available, easy to handle, and has a broad spectrum of activity. However, metribuzin has some limitations as well. It is highly toxic to humans and animals and can cause skin irritation and respiratory problems. Therefore, it should be handled with care in the laboratory.

Future Directions

Metribuzin has several potential future directions for scientific research. It can be used to investigate the molecular mechanisms of herbicide resistance in weeds. Furthermore, metribuzin can be used to study the interactions between herbicides and soil microorganisms and their impact on soil health. Finally, metribuzin can be used to develop new herbicides with improved efficacy and reduced environmental impact.
Conclusion:
In conclusion, metribuzin is a widely used chemical compound in scientific research applications. It has a broad spectrum of activity and has been used to investigate various aspects of plant physiology, soil microbiology, and herbicide resistance. Metribuzin inhibits the photosynthetic electron transport chain by binding to the D1 protein of photosystem II, leading to the destruction of the photosystem II complex. Although metribuzin has some limitations, it has several potential future directions for scientific research.

Synthesis Methods

The synthesis of metribuzin involves the reaction of 4,6-dimethyl-2-thiouracil with chloroacetic acid, followed by the reaction with ethylenediamine and cyanuric chloride. The resulting product is purified by recrystallization to obtain metribuzin in high yield.

Scientific Research Applications

Metribuzin has been extensively used in scientific research applications. It has been used as a model compound in various studies to investigate the fate and behavior of herbicides in the environment. Metribuzin has also been used to study the effects of herbicides on soil microorganisms and their potential impact on soil fertility. Furthermore, metribuzin has been used in plant physiology studies to investigate the effects of herbicides on plant growth and development.